Cas no 322647-21-2 (sodium,2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate)

• Product Name: sodium,2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate
• CAS No: 322647-21-2
• MF: C₂₂H₄₂NaO₁₀P
• MW: 520.526420116425
• CID: 3161969
• PubChem ID: 46891819
• Update Time: 2025-10-28

sodium,2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate Chemical and Physical Properties

Names and Identifiers

• sodium,2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate
• PG(8:0/8:0)
• 08:0 PG, 1,2-dioctanoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt), powder
• 322647-21-2
• Octanoic acid, (1R)-1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl ester, monosodium salt
• Sodium (2R)-2,3-bis(octanoyloxy)propyl 2,3-dihydroxypropyl phosphate
• sodium;2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate
• DTXSID40677098
• Octanoicacid,(1R)-1-[[[(2,3-dihydroxypropoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester,monosodiumsalt

• MDL： MFCD00674287
• Inchi： 1S/C22H43O10P.Na/c1-3-5-7-9-11-13-21(25)29-17-20(32-22(26)14-12-10-8-6-4-2)18-31-33(27,28)30-16-19(24)15-23;/h19-20,23-24H,3-18H2,1-2H3,(H,27,28);/q;+1/p-1/t19?,20-;/m1./s1
• InChI Key： RMRPSQXPMWXLAU-TVEITMRYSA-M
• SMILES： P(=O)([O-])(OCC(CO)O)OC[C@@H](COC(CCCCCCC)=O)OC(CCCCCCC)=O.[Na+]

Computed Properties

• Exact Mass: 520.24132881g/mol
• Monoisotopic Mass: 520.24132881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 564
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Color/Form: 10 mg/mL (840433C-10mg)

sodium,2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoglycerols Phosphatidylglycerols

Additional information on sodium,2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate

Sodium, 2,3-Dihydroxypropyl [(2R)-2,3-Di(Octanoyloxy)Propyl] Phosphate: A Comprehensive Overview

Sodium, 2,3-dihydroxypropyl [(2R)-2,3-di(octanoyloxy)propyl] phosphate, also known by its CAS number 322647-21-2, is a complex organic compound with significant applications in various fields. This compound is a derivative of phosphoric acid and belongs to the class of phospholipid derivatives. Its structure comprises a sodium ion (Na⁺) and a dihydroxypropyl group attached to a phosphorylated propyl chain with two octanoyloxy substituents.

The molecular structure of this compound is characterized by its chiral center at the (R)-configuration of the propyl chain. This stereochemistry plays a crucial role in determining its physical and chemical properties. The presence of the octanoyloxy groups imparts hydrophobicity to the molecule, making it suitable for applications in amphiphilic systems such as surfactants and emulsifiers.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its amphiphilic nature allows it to form micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their bioavailability. Researchers have demonstrated that sodium, 2,3-dihydroxypropyl [(2R)-di(octanoyloxy)propyl] phosphate can effectively encapsulate anti-cancer drugs like doxorubicin, reducing their toxicity while improving therapeutic efficacy.

In addition to its pharmaceutical applications, this compound has found utility in the cosmetic industry. Its ability to form stable emulsions makes it an ideal ingredient in skincare products such as creams and lotions. Recent advancements in cosmeceutical formulations have utilized this compound to enhance the penetration of active ingredients into the skin.

The synthesis of CAS No. 322647-21-2 involves a multi-step process that includes esterification and phosphorylation reactions. The chirality of the molecule is achieved through asymmetric synthesis techniques, ensuring high enantiomeric purity. This compound is typically synthesized in a controlled laboratory environment due to its sensitivity to hydrolysis under certain conditions.

From an environmental standpoint, studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern for ecotoxicological assessments. Regulatory agencies are increasingly focusing on the eco-friendly synthesis and disposal of such compounds to mitigate their environmental impact.

In conclusion, sodium, 2,3-dihydroxypropyl [(cas no 32647-11-9) (octanoyloxy) propyl] phosphate stands as a versatile compound with promising applications across multiple industries. Its unique chemical properties and stereochemistry make it a valuable asset in drug delivery systems and cosmetic formulations. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in advancing modern technologies.